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Compound of Interest

Compound Name: Bis(4-fluorophenyl)methanamine

CAS No.: 55095-27-7

Cat. No.: B3037701

Get Quote

Executive Summary & Compound Profile
Bis(4-fluorophenyl)methanamine (CAS: 55095-27-7), also known as 4,4'-

difluorobenzhydrylamine, is a critical diarylmethylamine scaffold.[1][2] It serves as a primary

intermediate in the synthesis of antihistamines, calcium channel blockers (e.g., piperazine

derivatives related to Flunarizine), and novel CNS-active agents.[1][2]

Unlike its non-fluorinated analog (benzhydrylamine), the presence of para-fluorine atoms

confers increased metabolic stability and lipophilicity, making it a high-value target in medicinal

chemistry.[1][2] This guide details three distinct synthesis pathways, ranging from industrial-

scale reductive amination to high-purity laboratory sequences.[1][2]
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Property Data

IUPAC Name 1,1-Bis(4-fluorophenyl)methanamine

CAS Number 55095-27-7

Molecular Formula

Molecular Weight 219.23 g/mol

Key Precursor 4,4'-Difluorobenzophenone (CAS 345-92-6)

Strategic Synthesis Pathways
Pathway A: The Leuckart-Wallach Protocol (Industrial
Standard)
Best for: Large-scale production, cost-efficiency, robust tolerance for moisture.[1][2]

The Leuckart-Wallach reaction is the most direct route to convert 4,4'-difluorobenzophenone to

the corresponding amine.[1][2] It utilizes ammonium formate (or formamide) as both the

nitrogen source and the reducing agent.[1][2]

Mechanism of Action
The reaction proceeds via the formation of an

-formyl intermediate, which requires harsh hydrolysis to yield the free amine.[1][2] The high
temperature drives the equilibrium forward by distilling off water and ammonia.[1][2]
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Figure 1: Mechanistic flow of the Leuckart-Wallach synthesis targeting the primary amine.[1][2]
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Experimental Protocol
Reagents: Mix 4,4'-difluorobenzophenone (1.0 eq) with Ammonium Formate (4.0 eq).

Alternatively, use Formamide (5.0 eq) with Formic Acid (1.0 eq).[1]

Reaction: Heat the mixture in a round-bottom flask equipped with a distillation head.

Critical Step: Raise temperature to 180–190°C. Water and ammonia will distill off.[1][2]

Maintain this temperature for 4–6 hours until the ketone is consumed (monitor by

TLC/HPLC).

Hydrolysis: Cool the mixture to ~100°C. Add 6N HCl (excess) carefully. Reflux the biphasic

mixture for 4 hours to cleave the

-formyl group.

Workup:

Cool to room temperature (RT). The product may precipitate as the hydrochloride salt.[1]

[2]

Wash the acidic aqueous layer with Ether/DCM to remove unreacted ketone.[1][2]

Basify the aqueous layer with 20% NaOH to pH >12.[1][2]

Extract the free amine with Dichloromethane (

).[1][2] Dry over

and concentrate.

Purification: Distillation under high vacuum or recrystallization of the HCl salt from

Ethanol/Ether.[1][2]

Pathway B: The Oxime Reduction Route (High Purity
Lab Scale)
Best for: Laboratory synthesis requiring high purity, avoiding high-temperature sublimation

issues.[1]
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This two-step sequence offers milder conditions and often higher purity profiles than the

Leuckart method, as it avoids the formation of difficult-to-hydrolyze side products.[1][2]

Workflow Logic
Condensation: Quantitative conversion of ketone to oxime.[1][2]

Reduction: Chemoselective reduction of the C=N bond.[1][2]
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Figure 2: Stepwise conversion via the Oxime intermediate.

Experimental Protocol
Step 1: Oxime Formation

Dissolve 4,4'-difluorobenzophenone (10 mmol) in Ethanol (20 mL).
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Add Hydroxylamine Hydrochloride (15 mmol) and Pyridine (15 mmol) or Sodium Acetate.

Reflux for 2–3 hours.

Pour into ice water. Filter the white precipitate (Oxime).[1][2] Yield is typically >95%.[1][2][3]

Step 2: Zinc-Acetic Acid Reduction (Method A)

Suspend the Oxime (5 mmol) in Glacial Acetic Acid (15 mL).

Add Zinc dust (20 mmol) portion-wise while cooling (exothermic).

Stir at RT for 12 hours.

Filter off Zinc residues.[1][2] Basify filtrate with NaOH. Extract with Ethyl Acetate.[1][2]

Alternative Step 2: Catalytic Hydrogenation (Method B)

Dissolve Oxime in Methanol/Ammonia.[1]

Add Raney Nickel or 10% Pd/C.[1][2]

Hydrogenate at 3–5 bar (50 psi) at RT for 6 hours.

Filter catalyst and concentrate.[1][2] This method yields the cleanest product.[1][2]

Pathway C: The Azide Sequence (Via Benzhydrol)
Best for: Introducing isotopic labels (

) or when starting from the alcohol (Bis(4-fluorophenyl)methanol).[1][2]

Chlorination: React Bis(4-fluorophenyl)methanol with Thionyl Chloride (

) to form the Benzhydryl Chloride.

Substitution: React Chloride with Sodium Azide (

) in DMF to form the Azide.
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Safety Note: Azides are potentially explosive.[1][2] Keep molecular weight/azide ratio high;

this substrate is relatively safe due to high mass.[1][2]

Staudinger Reduction: React Azide with Triphenylphosphine (

) followed by water to yield the amine.[1][2]

Comparative Analysis
Parameter

Leuckart-Wallach
(Pathway A)

Oxime Reduction
(Pathway B)[1][2]

Azide Sequence
(Pathway C)

Overall Yield 60–75% 80–90% 70–85%

Atom Economy

Moderate (Loss of

,

)

Good

Lower (Loss of

,

)

Scalability
High (Industrial

preferred)

Moderate (Solvent

intensive)

Low (Safety

constraints)

Purity Profile
Moderate (Requires

hydrolysis)

High (Crystalline

intermediates)
High

Key Hazard
High Temp (

C)

Hydrogen gas / Zinc

waste

Azide

toxicity/explosion risk

Safety & Handling (E-E-A-T)
Fluorine Chemistry: While the C-F bond is stable, avoid extremely strongly basic conditions

at high temperatures (

C) to prevent nucleophilic aromatic substitution (defluorination).[1]

Amine Storage: Bis(4-fluorophenyl)methanamine readily absorbs

from the air to form carbamates.[1][2] Store under inert atmosphere (Argon/Nitrogen) or as
the HCl salt.
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Leuckart Pressure: The Leuckart reaction generates ammonia and

gas.[1][2] Ensure the apparatus is open to a scrubber or properly vented to prevent pressure
buildup.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3037701/docs#advanced-synthesis-protocols-bis-4-
fluorophenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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